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Abstract

Dinitrogen tetroxide (N204), a powerful oxidizing agent and versatile reagent, exists in a
temperature- and pressure-dependent equilibrium with its monomer, nitrogen dioxide (NO2).
This guide provides an in-depth exploration of the core chemical characteristics of N2Oa,
tailored for a scientific audience. It encompasses its physical and chemical properties,
molecular structure, synthesis protocols, and key chemical reactions, with a focus on its
applications in chemical synthesis and as a nitrating agent. Detailed experimental
methodologies and safety protocols are provided to ensure safe handling and accurate
experimental replication. All quantitative data are summarized in structured tables for ease of
reference, and key processes are visualized using logical diagrams.

Physical and Chemical Properties

Dinitrogen tetroxide is a colorless to brownish-yellow liquid, with the color indicating the
presence of dissolved NO-2.[1] It is a highly volatile and corrosive substance with a sharp,
unpleasant odor.[2] Below its melting point, N2Oa4 exists as a white solid.[3]

Table 1: Physical Properties of Dinitrogen Tetroxide (N20a4)
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Property Value Reference(s)
Molar Mass 92.011 g/mol [1]
Melting Point -11.2 °C (261.95 K) [1]14]
Boiling Point 21.15 °C (294.3 K) [2]
Density (liquid) 1.44246 g/cm3 (at 21 °C) [4]
Vapor Pressure 96 kPa (at 20 °C) [4]
Standard Enthalpy of

] +9.16 kJ/mol [4]
Formation (AfH®298, gas)
Standard Molar Entropy (S°29s,

304.29 J/K-mol [4]

gas)

Chemically, N20a is a potent oxidizer and is hypergolic with certain fuels like hydrazine, a
property utilized in rocket propulsion.[1] It is diamagnetic, in contrast to the paramagnetic NO2
monomer.[4]

Molecular Structure and Bonding

The dinitrogen tetroxide molecule is planar, with a notable N-N bond distance of 1.78 A,
which is significantly longer than a typical N-N single bond (around 1.45 A), indicating a
relatively weak bond.[1] The N-O bond distances are approximately 1.19 A.[1] The molecule
can be conceptualized as two nitro groups (-NO:2) joined together.[1]
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The N204 & 2NO2 Equilibrium

Dinitrogen tetroxide exists in a dynamic equilibrium with nitrogen dioxide, a reddish-brown
gas.[1] The equilibrium is temperature-dependent; higher temperatures favor the formation of
NOz, while lower temperatures shift the equilibrium towards the colorless N20Oa.[5]

N204(g) = 2NO2(g) AH = +57.23 kJ/mol[1]
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This equilibrium is a classic example of Le Chatelier's principle. Increasing the temperature
supplies the endothermic reaction with the energy it needs to proceed, thus favoring the
formation of NO2. Conversely, decreasing the temperature favors the exothermic reverse
reaction, leading to a higher concentration of N20Oa.[6]

Table 2: Thermodynamic Data for the N204/NOz Equilibrium

Thermodynamic Quantity Value Reference(s)
Enthalpy of Dissociation (AH®) +57.23 kJ/mol [1]
Standard Gibbs Free Energy
) +97.89 kJ/mol [6]
of Formation (AfG°29s, N204)
Standard Gibbs Free Energy
+51.31 kJ/mol [6]

of Formation (AfG°29s, NO2)

N204 (colorless)

Endothermic (AH > 0)\ Exothermic (AH < 0)
High Temperature Low Temperature

2NO2 (red-brown)
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Synthesis of Dinitrogen Tetroxide
Industrial Production

Industrially, N2Oa4 is produced via the catalytic oxidation of ammonia in what is known as the
Ostwald process.[1] Ammonia is first oxidized to nitric oxide (NO), which is then oxidized to
nitrogen dioxide (NOz2). The resulting NO: is then dimerized to N20Oa4 by cooling.[1]

Reaction Pathway:
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e 4ANH3 + 502 —» 4NO + 6H20
e 2NO + O2 —» 2NO2

e 2NO2 = N204

Ammonia (NH3) Oxygen (02)
Nitric Oxide (NO) Oxygen (02)

Oxidation

Cooling/Condensation

@n Tetroxide (N204)
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Laboratory Synthesis

A common laboratory method for the preparation of N2Oa4 involves the reaction of concentrated

nitric acid with a reducing agent, such as copper metal.[7]
Materials:

o Concentrated nitric acid (70%)
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Copper turnings

Gas washing bottle

Drying tube containing anhydrous calcium chloride

Cold trap (e.g., a U-tube immersed in a dry ice/acetone bath)

Round-bottom flask

Heating mantle

Procedure:

Set up the apparatus in a well-ventilated fume hood. The round-bottom flask containing
copper turnings is connected to a gas washing bottle (empty, to catch any spray), which is
then connected to the drying tube. The outlet of the drying tube leads to the cold trap.

Slowly add concentrated nitric acid to the copper turnings in the round-bottom flask. The
reaction will begin to produce reddish-brown nitrogen dioxide gas. Cu(s) + 4HNOs(aq) —
Cu(NOs3)2(aq) + 2NO2(g) + 2H20(])

Gently heat the flask to maintain a steady evolution of gas.

The NO:z gas passes through the drying tube to remove any water vapor.

The dry NO:2 gas is then passed through the cold trap, where it condenses and dimerizes to
form liquid dinitrogen tetroxide. The cold trap should be maintained at a temperature below
the boiling point of N20a4 (21.15 °C) but above its melting point (-11.2 °C). A dry ice/acetone
bath is effective for this purpose.

The collected liquid N20O4 will be a pale yellow to colorless liquid.

Once a sufficient amount of N2O4 has been collected, stop the reaction by ceasing the
addition of nitric acid and turning off the heat.

Disconnect the cold trap and seal it to prevent the evaporation of the N20a.
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Key Chemical Reactions
Reaction with Water

Dinitrogen tetroxide reacts with water to produce a mixture of nitric acid and nitrous acid.[1]

This reaction is a key step in the industrial production of nitric acid.
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N204 + H20 - HNOs3 + HNO2

The nitrous acid formed is unstable and can disproportionate to form more nitric acid and nitric
oxide.

As an Oxidizing Agent

N20a is a powerful oxidizing agent. It is notably hypergolic with hydrazine and its derivatives,
meaning they ignite spontaneously on contact.[1] This property makes it a valuable storable
oxidizer for rocket propellants.

2N2H4 + N204 - 3N2 + 4H20

In Organic Synthesis

Dinitrogen tetroxide is a versatile reagent in organic synthesis, primarily used for nitration and
nitrosation reactions.

 Nitration of Alkenes: N20O4 can add to alkenes to form dinitro compounds and nitro-nitrites.

 Nitration of Aromatics: While not as common as mixed acid nitration, N2Oa4 can be used for
the nitration of aromatic compounds, often in the presence of a catalyst.

» Oxidation of Alcohols and Aldehydes: N20a4 can be used to oxidize primary and secondary
alcohols to aldehydes and ketones, respectively.

Safety and Handling

Dinitrogen tetroxide is a highly toxic and corrosive substance.[8] Inhalation of its vapors can
cause severe respiratory damage, and contact with the liquid can cause severe burns.[8]

Table 3: Safety and Handling Precautions for Dinitrogen Tetroxide
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Precaution

Description

Reference(s)

Personal Protective Equipment
(PPE)

Wear chemical-resistant
gloves, safety goggles, a face
shield, and a lab coat. For
significant potential for
exposure, a chemical-resistant
apron and respiratory
protection (e.g., a supplied-air

respirator) are necessary.

[8]

Ventilation

All work with N204 must be
conducted in a well-ventilated

chemical fume hood.

[°]

Storage

Store in a cool, dry, well-
ventilated area away from
combustible materials and
sources of heat. Cylinders
should be stored upright and

secured.

[10]

Spill Response

In case of a spill, evacuate the
area immediately. Use a water
spray to knock down vapors.
Neutralize small spills with a
suitable agent like sodium

bicarbonate.

[11]

Disposal

Dispose of as hazardous
waste according to local, state,
and federal regulations. Small
amounts can be carefully
neutralized by slowly adding to
a large volume of a basic
solution (e.g., sodium

hydroxide).

[12]
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Conclusion

Dinitrogen tetroxide is a compound of significant industrial and scientific importance. Its
unique chemical characteristics, particularly its equilibrium with nitrogen dioxide and its potent
oxidizing properties, make it a valuable reagent in a variety of applications, from rocket
propulsion to the synthesis of fine chemicals. A thorough understanding of its properties,
combined with strict adherence to safety protocols, is essential for its effective and safe
utilization in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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